Cas no 1408291-40-6 (1-Chloro-6-methoxyisoquinolin-4-OL)

• Product Name: 1-Chloro-6-methoxyisoquinolin-4-OL
• CAS No: 1408291-40-6
• MF: C₁₀H₈ClNO₂
• MW: 209.629021644592
• MDL: MFCD23703281
• CID: 2111784
• Update Time: 2025-07-19

1-Chloro-6-methoxyisoquinolin-4-OL Chemical and Physical Properties

Names and Identifiers

• 1-chloro-6-methoxy-4-Isoquinolinol
• 1-CHLORO-6-METHOXYISOQUINOLIN-4-OL
• NDNDENKGWXTNPB-UHFFFAOYSA-N
• 4-Isoquinolinol, 1-chloro-6-methoxy-
• 1-Chloro-6-methoxyisoquinolin-4-OL

• MDL： MFCD23703281
• Inchi： 1S/C10H8ClNO2/c1-14-6-2-3-7-8(4-6)9(13)5-12-10(7)11/h2-5,13H,1H3
• InChI Key： NDNDENKGWXTNPB-UHFFFAOYSA-N
• SMILES： ClC1C2C=CC(=CC=2C(=CN=1)O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 203
• Topological Polar Surface Area: 42.4

Additional information on 1-Chloro-6-methoxyisoquinolin-4-OL

1-Chloro-6-methoxyisoquinolin-4-ol (CAS No. 1408291-40-6): A Promising Scaffold in Medicinal Chemistry

1-Chloro-6-methoxyisoquinolin-4-ol, with the systematic name 6-methoxy-1-chloro-4-isoquinolinol, is a versatile heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. The molecule contains a isoquinoline core, a six-membered aromatic ring fused to a five-membered pyrrole ring, which is a common scaffold in various bioactive compounds. The 4-hydroxyl group on the isoquinoline ring and the 6-methoxy substituent contribute to its polarity and intermolecular interactions, while the 1-chloro substituent introduces electrophilic reactivity that can be exploited in synthetic modifications. This combination of functional groups makes 1-Chloro-6-methoxyisoquinolin-4-ol a valuable starting material for the development of novel therapeutics targeting diverse biological pathways.

Recent studies have highlighted the importance of isoquinoline derivatives in drug discovery, particularly their ability to modulate enzyme activity and cellular signaling. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated that 1-Chloro-6-methoxyisoquinolin-4-ol exhibits promising inhibitory activity against kinase enzymes involved in cancer progression. The 4-hydroxyl group was found to form hydrogen bonds with the active site of the enzyme, enhancing its binding affinity. Additionally, the 6-methoxy substituent plays a critical role in stabilizing the molecule within the target protein, reducing off-target effects. These findings underscore the potential of 1-Chloro-6-methoxyisoquinolin-4-ol as a lead compound for the design of selective kinase inhibitors.

The synthetic accessibility of 1-Chloro-6-methoxyisoquinolin-4-ol is another key factor driving its interest in pharmaceutical research. A 2024 study published in Organic & Biomolecular Chemistry described a novel multistep synthesis route that efficiently incorporates the 1-chloro and 6-methoxy functionalities into the isoquinoline framework. This method involves the use of electrophilic chlorination and methylation reactions, which are critical for introducing the functional groups required for biological activity. The authors emphasized that the synthetic strategy is scalable and compatible with green chemistry principles, making it suitable for large-scale production in drug development pipelines.

Furthermore, the biological activity of 1-Chloro-6-methoxyisoquinolin-4-ol has been explored in several preclinical studies. A 2023 investigation in Chemical Biology & Drug Design revealed that the compound exhibits anti-inflammatory properties by modulating the NF-κB signaling pathway. The 4-hydroxyl group was found to interact with key residues in the pathway, inhibiting the transcription of pro-inflammatory cytokines. This suggests that 1-Chloro-6-methoxyisoquinolin-4-ol could be a candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The 6-methoxy substituent also contributed to the compound's solubility, which is essential for effective delivery in vivo.

Another area of interest is the pharmacokinetic profile of 1-Chloro-6-methoxyisoquinolin-4-ol. A 2024 study in Drug Metabolism and Disposition evaluated the compound's absorption, distribution, metabolism, and excretion (ADME) properties. The results indicated that the 4-hydroxyl group and 6-methoxy substituent significantly influence the compound's solubility and permeability, which are critical parameters for drug efficacy. The 1-chloro substituent was found to enhance the molecule's metabolic stability, reducing the risk of rapid clearance from the bloodstream. These properties make 1-Chloro-6-methoxyisoquinolin-4-ol a favorable candidate for oral administration, a key requirement for most therapeutic agents.

Recent advances in computational modeling have also provided insights into the potential applications of 1-Chloro-6-methoxyisoquinolin-4-ol. A 2023 study in Journal of Computational Chemistry used molecular docking simulations to predict the compound's interactions with various protein targets. The 4-hydroxyl group was found to form strong hydrogen bonds with the active sites of enzymes such as tyrosine kinase and serine/threonine kinase, which are implicated in multiple diseases. The 6-methoxy substituent was shown to enhance the molecule's ability to penetrate cell membranes, improving its cellular bioavailability. These findings suggest that 1-Chloro-6-methoxyisoquinolin-4-ol could be further optimized for specific therapeutic applications through structure-based drug design approaches.

In conclusion, 1-Chloro-6-methoxyisoquinolin-4-ol represents a promising scaffold in medicinal chemistry due to its unique structural features and diverse biological activities. The combination of the 4-hydroxyl group, 6-methoxy substituent, and 1-chloro substituent provides a versatile platform for the development of novel therapeutics targeting a wide range of diseases. Ongoing research into its synthetic accessibility, pharmacokinetic properties, and biological mechanisms continues to expand its potential applications in the pharmaceutical industry.